Cas no 861954-04-3 (4-(Tetrahydro-2H-pyran-2-yl)oxy-2-butyn-1-ol-1,2,3,4-13C4)

• Product Name: 4-(Tetrahydro-2H-pyran-2-yl)oxy-2-butyn-1-ol-1,2,3,4-13C4
• CAS No: 861954-04-3
• MF: C₅₁₃C₄H₁₄O₃
• MW: 174
• CID: 5040396
• Update Time: 2025-11-02

4-(Tetrahydro-2H-pyran-2-yl)oxy-2-butyn-1-ol-1,2,3,4-13C4 Chemical and Physical Properties

Names and Identifiers

• 4-(Tetrahydro-2H-pyran-2-yl)oxy-2-butyn-1-ol-1,2,3,4-13C4

Additional information on 4-(Tetrahydro-2H-pyran-2-yl)oxy-2-butyn-1-ol-1,2,3,4-13C4

Comprehensive Analysis of 4-(Tetrahydro-2H-pyran-2-yl)oxy-2-butyn-1-ol-1,2,3,4-13C4 (CAS No. 861954-04-3)

4-(Tetrahydro-2H-pyran-2-yl)oxy-2-butyn-1-ol-1,2,3,4-13C4 is a 13C-labeled derivative of a key intermediate widely used in pharmaceutical and biochemical research. This compound, with the CAS number 861954-04-3, is particularly valuable in isotope tracing studies, metabolic pathway analysis, and drug development. Its unique tetrahydro-2H-pyran-2-yl (THP) protecting group enhances stability, making it a preferred choice for synthetic applications.

The growing demand for isotope-labeled compounds in life sciences has positioned 4-(Tetrahydro-2H-pyran-2-yl)oxy-2-butyn-1-ol-1,2,3,4-13C4 as a critical tool. Researchers frequently search for "13C-labeled building blocks" or "THP-protected alkynes" to optimize click chemistry reactions or proteomics workflows. This compound’s high isotopic purity (>99%) ensures accurate results in NMR spectroscopy and mass spectrometry, addressing the need for precision in modern biomarker discovery.

In the context of green chemistry, this compound aligns with trends toward sustainable synthesis. Its THP group can be selectively removed under mild conditions, reducing waste compared to traditional protecting groups. Queries like "eco-friendly protecting groups" or "low-toxicity intermediates" reflect industry priorities that this compound supports. Additionally, its role in cancer research (e.g., ADC development) has surged, coinciding with rising searches for "targeted therapy reagents."

The 13C4 labeling in 4-(Tetrahydro-2H-pyran-2-yl)oxy-2-butyn-1-ol-1,2,3,4-13C4 enables kinetic studies of enzyme mechanisms, a hot topic in biocatalysis. Its structure is also pivotal for PET tracer precursors, linking to searches for "molecular imaging probes." With AI-driven drug design gaining traction, such labeled compounds provide essential data for machine learning models predicting metabolite profiles.

Storage and handling recommendations include protection from moisture and light, as the alkyne moiety and THP group may degrade under harsh conditions. This aligns with frequent queries about "stable alkyne storage" and "labile protecting groups." The compound’s MSDS-compliant packaging ensures safety, addressing concerns about "research chemical handling."

In summary, 4-(Tetrahydro-2H-pyran-2-yl)oxy-2-butyn-1-ol-1,2,3,4-13C4 (CAS 861954-04-3) bridges cutting-edge needs in isotope chemistry, drug discovery, and sustainable synthesis. Its versatility across bioconjugation, diagnostics, and catalysis research ensures enduring relevance in high-impact fields.